(2Z)-2-(4-tert-butylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

Specification

• Molecular Formula: C25H22O5S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: [(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] benzenesulfonate
• Standard InChI: InChI=1S/C25H22O5S/c1-25(2,3)18-11-9-17(10-12-18)15-23-24(26)21-14-13-19(16-22(21)29-23)30-31(27,28)20-7-5-4-6-8-20/h4-16H,1-3H3/b23-15-
• Standard InChI Key: LWAFWWKMFBBDIG-HAHDFKILSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4

Introduction

The compound (2Z)-2-(4-tert-butylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate is a complex organic molecule belonging to the benzofuran class, which is characterized by a fused benzene and furan ring system. This compound is not explicitly mentioned in the provided search results, but its structure and potential properties can be inferred from similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of such compounds typically involves multi-step reactions, including:

• Condensation reactions to form the benzylidene group.

• Sulfonation to introduce the sulfonate group.

• Cyclization reactions to form the benzofuran core.

These steps require careful control of reaction conditions such as temperature, solvent choice, and catalysts to optimize yield and purity.

Potential Applications

Benzofurans and their derivatives have been explored for various biological activities, including anticancer properties. The presence of a sulfonate group could enhance solubility and interaction with biological targets.

Analytical Techniques

To confirm the structure and purity of synthesized compounds, techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy

• Mass Spectrometry (MS)

• Infrared (IR) Spectroscopy

are commonly employed.

Research Findings

While specific research findings on (2Z)-2-(4-tert-butylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate are not available, studies on similar benzofuran derivatives have shown promising biological activities, such as anticancer effects.